2-Bromo-1-cyclopropoxy-4-iodobenzene

• Molecular Formula: C9H8BrIO
• Molecular Weight: 338.97 g/mol
• IUPAC Name: 2-bromo-1-cyclopropyloxy-4-iodobenzene
• InChI: InChI=1S/C9H8BrIO/c10-8-5-6(11)1-4-9(8)12-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key: FCNGTHMTZKZPGL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)I)Br

Description

2-Bromo-1-cyclopropoxy-4-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with bromine (position 2), iodine (position 4), and a cyclopropoxy group (position 1). The cyclopropoxy moiety consists of an oxygen atom bonded to a cyclopropane ring, introducing steric bulk and unique electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2-Bromo-1-cyclopropoxy-4-iodobenzene typically involves the bromination and iodination of a benzene derivative. One common method includes the use of triphenylphosphine and an organic amine in an organic solvent under inert gas protection. The reaction mixture is stirred at elevated temperatures (50-75°C) before adding iodine and continuing the reaction under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-1-cyclopropoxy-4-iodobenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using reagents like organozinc compounds in Pd-catalyzed cross-coupling reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions:

Pd-Catalyzed Cross-Coupling: Common reagents include palladium catalysts and organozinc reagents.

Oxidizing Agents: Reagents like potassium permanganate or chromium trioxide can be used for oxidation reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Pd-catalyzed cross-coupling can yield diarylamines .

Scientific Research Applications

2-Bromo-1-cyclopropoxy-4-iodobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and in cross-coupling reactions.

Biology and Medicine: The compound can be used in the development of pharmaceuticals and biologically active molecules.

Industry: It is employed in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-1-cyclopropoxy-4-iodobenzene involves its reactivity as an electrophile in various chemical reactions. The bromine and iodine atoms make the compound highly reactive, allowing it to participate in substitution and cross-coupling reactions. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Benzene Derivatives

a. 1-Bromo-4-iodobenzene (CAS 589-87-7)

• Structure : Benzene ring with bromine (position 1) and iodine (position 4).
• Key Differences : Lacks the cyclopropoxy group, reducing steric hindrance and altering reactivity in substitution reactions.
• Applications : Widely used in Suzuki-Miyaura and Ullmann couplings due to the distinct reactivity of bromine (moderate leaving group) and iodine (superior leaving group) .
• Safety : Classified as a laboratory chemical with standard halogen handling protocols .

b. 2-Bromo-1-chloro-4-iodobenzene

• Structure : Chlorine replaces the cyclopropoxy group at position 1.
• Key Differences : The chloro group is a better leaving group than cyclopropoxy, favoring nucleophilic aromatic substitution. However, the absence of the cyclopropane ring limits applications in cyclopropane-based synthesis .
• Reactivity : Higher electrophilicity at position 1 compared to the target compound due to chlorine’s electron-withdrawing nature .

Oxygen-Substituted Halogenated Aromatics

a. 2-Bromo-4'-methoxyacetophenone (CAS 2632-13-5)

• Structure: Acetophenone derivative with methoxy (position 4) and bromine (position 2).
• Key Differences : The methoxy group is smaller and more electron-donating than cyclopropoxy, directing electrophilic substitution to specific positions. The ketone moiety adds polarity, enhancing solubility in polar solvents compared to the target compound .

b. 2-Bromo-3-(difluoromethoxy)-4-fluoro-1-iodobenzene (CAS 2383732-72-5)

• Structure : Difluoromethoxy and fluoro substituents alongside bromine and iodine.
• Key Differences : The difluoromethoxy group provides strong electron-withdrawing effects, increasing electrophilicity. Fluorine’s small size reduces steric hindrance compared to cyclopropoxy .
• Reactivity : Likely more reactive in nucleophilic aromatic substitution than the target compound due to combined electron-withdrawing effects .

Multi-Halogenated Benzenes

a. 4-Bromo-1,2-diiodobenzene (CAS 21521-54-0)

• Structure : Benzene with bromine (position 4) and two iodine atoms (positions 1 and 2).
• Key Differences : Multiple iodine atoms increase molecular weight and reactivity in sequential coupling reactions. Lacks the cyclopropoxy group, limiting utility in cyclopropane ring-opening chemistry .
• Applications : Useful in synthesizing polyhalogenated biaryl structures .

b. 4-Bromo-2-(chloromethyl)-1-iodobenzene (CAS 1261817-10-0)

• Structure : Chloromethyl group at position 2, bromine at 4, and iodine at 1.
• Key Differences : The chloromethyl group enables further functionalization (e.g., nucleophilic substitution), whereas the cyclopropoxy group in the target compound offers rigidity and strain .